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Compound of Interest

Compound Name: Pigment Yellow 138

Cat. No.: B1588180 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Pigment Yellow 138 (PY 138), a quinophthalone-based organic pigment, is a high-

performance colorant widely utilized in various industrial applications, including plastics,

coatings, and paints.[1][2] Its popularity stems from its excellent thermal stability, lightfastness,

and resistance to various solvents.[1][3] This technical guide provides an in-depth analysis of

the photophysical properties of Pigment Yellow 138, focusing on its behavior in different

media. Understanding these properties is crucial for optimizing its performance in existing

applications and for exploring its potential in novel fields such as advanced materials and

sensing.

Chemical and Physical Properties
Pigment Yellow 138 is chemically identified as 4,5,6,7-tetrachloro-2-[2-(4,5,6,7-tetrachloro-1,3-

dioxoinden-2-yl)quinolin-8-yl]isoindole-1,3-dione.[4] Its chemical structure is provided below.

Table 1: General Chemical and Physical Properties of Pigment Yellow 138
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Property Value Reference

Chemical Formula C₂₆H₆Cl₈N₂O₄ [4]

Molecular Weight 693.9 g/mol [4]

CAS Number 30125-47-4 [4]

Appearance Yellow powder [3]

Density ~1.8 g/cm³ [5]

Heat Resistance Up to 290 °C [5]

Light Fastness Excellent (8 on a scale of 1-8) [5]

Photophysical Properties in Different Media
The photophysical properties of a pigment, such as its absorption and emission characteristics,

can be significantly influenced by the surrounding medium. This phenomenon, known as

solvatochromism, arises from the differential solvation of the ground and excited states of the

dye molecule.[6] While extensive quantitative data on the solvatochromic behavior of Pigment
Yellow 138 is not readily available in the public domain, this section outlines the expected

behavior and provides a framework for its characterization.

Table 2: Photophysical Data of Pigment Yellow 138 in Various Media
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Medium
Absorption
Max (λabs,
nm)

Emission
Max (λem,
nm)

Quantum
Yield (Φ)

Fluorescen
ce Lifetime
(τ, ns)

Reference

Polyethylene

(PE)

Data Not

Available

Data Not

Available

Data Not

Available

Data Not

Available

Polypropylen

e (PP)

Data Not

Available

Data Not

Available

Data Not

Available

Data Not

Available

Polyvinyl

Chloride

(PVC)

Data Not

Available

Data Not

Available

Data Not

Available

Data Not

Available

Automotive

Coatings

Data Not

Available

Data Not

Available

Data Not

Available

Data Not

Available

Water-based

Paints

Data Not

Available

Data Not

Available

Data Not

Available

Data Not

Available

Solvent-

based Paints

Data Not

Available

Data Not

Available

Data Not

Available

Data Not

Available

Note: The lack of specific data in Table 2 highlights a research gap in the detailed

photophysical characterization of Pigment Yellow 138 in different application media.

Experimental Protocols
The characterization of the photophysical properties of Pigment Yellow 138 requires a suite of

spectroscopic techniques. Below are detailed methodologies for key experiments.

Sample Preparation
Solutions: Prepare dilute solutions of Pigment Yellow 138 in a range of solvents with varying

polarities (e.g., hexane, toluene, dichloromethane, acetone, ethanol, acetonitrile).

Concentrations should be in the micromolar range to avoid aggregation and inner filter

effects.

Solid Matrices: For solid-state measurements, disperse the pigment in the desired polymer

or coating matrix at a specified weight percentage. The dispersion quality is critical for
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obtaining reproducible results.

UV-Visible Absorption Spectroscopy
Instrument: A dual-beam UV-Vis spectrophotometer.

Procedure:

Record the baseline spectrum of the pure solvent or solid matrix.

Measure the absorption spectrum of the pigment solution or solid sample over a

wavelength range of at least 300-600 nm.

Identify the wavelength of maximum absorption (λabs).

Fluorescence Spectroscopy
Instrument: A spectrofluorometer equipped with an excitation and an emission

monochromator.

Procedure:

Emission Spectrum: Excite the sample at its λabs and record the emission spectrum over

a wavelength range longer than the excitation wavelength. Identify the wavelength of

maximum emission (λem).

Excitation Spectrum: Set the emission monochromator to the λem and scan the excitation

wavelength range to obtain the excitation spectrum. This should correspond to the

absorption spectrum.

Fluorescence Quantum Yield Measurement
Method: The relative method using a well-characterized standard with a known quantum

yield (e.g., quinine sulfate in 0.1 M H₂SO₄, Φ = 0.54).

Procedure:

Measure the absorbance of both the sample and the standard at the excitation

wavelength, ensuring the absorbance is below 0.1 to minimize inner filter effects.
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Measure the integrated fluorescence intensity of both the sample and the standard.

Calculate the quantum yield of the sample using the following equation: Φsample =

Φstandard * (Isample / Istandard) * (Astandard / Asample) * (nsample² / nstandard²) where

Φ is the quantum yield, I is the integrated fluorescence intensity, A is the absorbance at

the excitation wavelength, and n is the refractive index of the solvent.

Fluorescence Lifetime Measurement
Instrument: A time-correlated single-photon counting (TCSPC) system.

Procedure:

Excite the sample with a pulsed laser source at the λabs.

Collect the fluorescence decay profile.

Fit the decay curve to a single or multi-exponential function to determine the fluorescence

lifetime (τ).

Experimental and Logical Workflows
The following diagrams illustrate the logical workflow for characterizing the photophysical

properties of Pigment Yellow 138 and a conceptual representation of solvatochromism.
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Caption: Experimental workflow for photophysical characterization.
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Caption: Conceptual diagram of solvatochromism.

Conclusion
Pigment Yellow 138 is a robust organic pigment with excellent stability properties. While its

qualitative photophysical characteristics are well-documented in technical data sheets, a

comprehensive, quantitative understanding of its behavior in different media is lacking in

publicly available literature. The experimental protocols and workflows detailed in this guide

provide a clear path for researchers to systematically investigate the photophysical properties

of Pigment Yellow 138. Such studies would not only fill a critical knowledge gap but also

enable the rational design of new materials and applications leveraging the unique optical

properties of this versatile pigment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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